![molecular formula C6H7FN2O B2488230 5-Fluoro-3-methoxypyridin-2-amine CAS No. 1097264-90-8](/img/structure/B2488230.png)
5-Fluoro-3-methoxypyridin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Fluoro-3-methoxypyridin-2-amine (5F3MPA) is a novel compound with a wide range of potential applications in the field of medicinal chemistry. It is a fluorinated derivative of the pyridine ring system, which is a common structural motif in many natural products and pharmaceuticals. 5F3MPA has been studied extensively due to its unique properties, such as its ability to interact with a variety of biomolecules and its low toxicity. This article will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions of 5F3MPA.
Scientific Research Applications
Synthesis and Structure-Activity Relationships
- Research by Nesnow and Heidelberger (1973, 1975) focused on synthesizing pyridine nucleosides related to 5-fluorouracil and 5-fluorocytosine from 5-Fluoro-2-methoxypyridine. These studies contribute to understanding the structure-activity relationships in medicinal chemistry, particularly in the context of potential anticancer agents (Nesnow & Heidelberger, 1973), (Nesnow & Heidelberger, 1975).
Chemoselective Amination
- Stroup, Szklennik, Forster, and Serrano-Wu (2007) described the chemoselective functionalization of related compounds, demonstrating the importance of selective substitution in chemical synthesis, which is critical in the development of pharmaceuticals and other complex organic molecules (Stroup et al., 2007).
Development of Antitumor Agents
- Tsuzuki, Tomita, Shibamori, Sato, Kashimoto, and Chiba (2004) investigated novel compounds by modifying the C-6 position of the fluorine atom in addition to the C-5 and C-7 positions, contributing to the search for effective antitumor agents (Tsuzuki et al., 2004).
Nucleophilic Displacement Reactions in Aromatic Systems
- Brewis, Chapman, Paine, Shorter, and Wright (1974) studied the kinetics of reactions involving substituted α-halogenopyridines, contributing to the broader understanding of nucleophilic substitution reactions in organic chemistry (Brewis et al., 1974).
Catalyst-Free Amination
- Abel, Grigorova, Averin, Maloshitskaya, Popov, Butov, Savelyev, Orlinson, Novakov, and Beletskaya (2015) explored catalyst-free reactions of related fluoropyridines, emphasizing the significance of developing more efficient and environmentally friendly chemical synthesis processes (Abel et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
5-fluoro-3-methoxypyridin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7FN2O/c1-10-5-2-4(7)3-9-6(5)8/h2-3H,1H3,(H2,8,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDEPDCIKNFFYSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(N=CC(=C1)F)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1097264-90-8 |
Source
|
Record name | 5-FLUORO-3-METHOXYPYRIDIN-2-AMINE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.